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Compound of Interest

Compound Name: SB 242084 dihydrochloride

CAS No.: 1049747-87-6

Cat. No.: B1663566

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step operational plan

for the disposal of SB 242084 dihydrochloride, a selective 5-HT2C receptor antagonist. While

this compound is not classified as hazardous under the Globally Harmonized System (GHS), it

is crucial to treat all research chemicals as potentially hazardous and manage their disposal

accordingly.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant

gloves. All handling of SB 242084 dihydrochloride, particularly when in powdered form,

should be conducted in a well-ventilated area, preferably within a fume hood, to minimize the

risk of inhalation.
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The disposal of SB 242084 dihydrochloride and associated materials must comply with all

institutional, local, state, and federal regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines. The following

protocol is based on general best practices for chemical waste management in a laboratory

setting.

Waste Identification and Segregation: All waste materials contaminated with SB 242084
dihydrochloride must be segregated from general laboratory waste. This includes unused

or expired solid compounds, solutions, contaminated labware, and PPE.

Containment: Use designated, leak-proof, and chemically compatible containers for each

type of waste. Ensure containers are clearly labeled with the full chemical name and a

"Hazardous Waste" label.

Collection of Waste Streams:

Solid Waste: Collect unused or expired SB 242084 dihydrochloride powder, as well as

contaminated items such as weighing papers, pipette tips, and gloves, in a designated

solid chemical waste container.

Liquid Waste: Any solutions containing SB 242084 dihydrochloride should be collected in

a separate, compatible liquid waste container. Do not mix with other solvent waste

streams unless permitted by your institution's EHS guidelines. The first rinse of any

contaminated glassware should also be collected as hazardous waste.

Sharps Waste: Needles, syringes, or any other sharps contaminated with the compound

must be disposed of in a designated sharps container.

Labeling and Storage: All waste containers must be accurately labeled with the full chemical

name, concentration (if applicable), and the date the waste was first added. Store waste

containers in a designated and secure satellite accumulation area within the laboratory, away

from incompatible materials. Keep containers tightly closed except when adding waste.

Arranging for Disposal: Once a waste container is full or has reached the accumulation time

limit set by your institution, contact your EHS department to arrange for a scheduled pickup.

Do not attempt to dispose of the chemical waste through regular trash or by pouring it down

the sink.
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Quantitative Data Summary for Disposal
To facilitate clear and safe disposal practices, the following table summarizes the types of

waste generated during the handling of SB 242084 dihydrochloride and the appropriate

containment procedures.

Waste Type Description
Recommended
Containment

Solid Chemical Waste

Unused/expired SB 242084

dihydrochloride powder,

contaminated weighing

papers, gloves, and other solid

lab materials.

Labeled, leak-proof solid waste

container designated for

chemical waste.

Liquid Chemical Waste

Solutions containing SB

242084 dihydrochloride, and

the first rinse of contaminated

glassware.

Labeled, leak-proof, and

chemically compatible liquid

waste container.

Sharps Waste

Needles, syringes, and other

sharp instruments

contaminated with SB 242084

dihydrochloride.

Puncture-resistant sharps

container.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SB 242084
dihydrochloride.
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Start: Generation of SB 242084 Dihydrochloride Waste

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Segregate Waste at Point of Generation

Solid Waste
(Unused powder, contaminated gloves, etc.)

Liquid Waste
(Solutions, first rinse of glassware)

Sharps Waste
(Contaminated needles, etc.)

Place in Labeled Solid Chemical Waste Container Place in Labeled Liquid Chemical Waste Container Place in Designated Sharps Container

Store Waste Containers in Secure Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Professional Disposal by EHS

Click to download full resolution via product page

Disposal Workflow for SB 242084 Dihydrochloride.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of SB 242084
Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663566/docs#essential-guide-to-the-safe-disposal-
of-sb-242084-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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